Cas no 1005293-65-1 (1-cyclohexanecarbonyl-4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine)

• Product Name: 1-cyclohexanecarbonyl-4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine
• CAS No: 1005293-65-1
• MF: C₂₂H₂₃N₇O₄S
• MW: 481.527522325516
• CID: 5470711
• PubChem ID: 18588170
• Update Time: 2025-11-05

1-cyclohexanecarbonyl-4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenyl)-7-{4-[(4-methoxyphenyl)sulfonyl]piperazin-1-yl}-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• AKOS005010819
• 1-(4-methoxybenzenesulfonyl)-4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine
• F2866-0219
• VU0503304-1
• 1005293-65-1
• 3-(3-methoxyphenyl)-7-[4-(4-methoxyphenyl)sulfonylpiperazin-1-yl]triazolo[4,5-d]pyrimidine
• 3-(3-methoxyphenyl)-7-(4-((4-methoxyphenyl)sulfonyl)piperazin-1-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 1-cyclohexanecarbonyl-4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine

• Inchi： 1S/C22H23N7O4S/c1-32-17-6-8-19(9-7-17)34(30,31)28-12-10-27(11-13-28)21-20-22(24-15-23-21)29(26-25-20)16-4-3-5-18(14-16)33-2/h3-9,14-15H,10-13H2,1-2H3
• InChI Key： SFAXOIOQEDJUTL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1CCN(C2C3=C(N=CN=2)N(C2C=CC=C(C=2)OC)N=N3)CC1)(=O)=O

Computed Properties

• Exact Mass: 481.15322341g/mol
• Monoisotopic Mass: 481.15322341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 124Ų

Additional information on 1-cyclohexanecarbonyl-4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine

1-Cyclohexanecarbonyl-4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]Piperazine: A Comprehensive Overview

1-Cyclohexanecarbonyl-4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine, also known by its CAS number 1005293-65-1, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structure and promising biological activities. The molecule combines a piperazine ring system with a triazolopyrimidine moiety and a cyclohexanecarbonyl group, creating a structure that exhibits diverse functional properties.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, making it more efficient and scalable. The incorporation of the triazolopyrimidine ring is particularly noteworthy, as it contributes to the compound's ability to interact with various biological targets.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, research published in Journal of Medicinal Chemistry demonstrated that the compound exhibits potent inhibitory activity against certain kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. The presence of the methoxyphenyl group enhances the compound's pharmacokinetic properties, making it a promising candidate for drug development.

In addition to its enzymatic activity, this compound has shown potential in modulating cellular signaling pathways. A study conducted by researchers at the University of California revealed that it can effectively inhibit the proliferation of cancer cells by targeting specific pathways involved in cell cycle regulation. These findings underscore its potential as an anticancer agent.

The structural versatility of this compound also makes it an attractive candidate for further modifications. By altering substituents on the piperazine or triazolopyrimidine rings, researchers can explore its potential in treating other conditions such as neurodegenerative diseases or infectious diseases. For example, recent research has focused on modifying the cyclohexanecarbonyl group to enhance its bioavailability and reduce off-target effects.

From an analytical standpoint, the characterization of this compound has been achieved through advanced techniques such as NMR spectroscopy and mass spectrometry. These methods have provided insights into its molecular structure and purity, ensuring its reliability for further studies. The use of computational modeling has also played a crucial role in predicting its interactions with biological targets.

In conclusion, 1-cyclohexanecarbonyl-4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activities position it as a valuable tool for developing innovative therapeutic agents. As research continues to unfold, this compound holds immense potential for addressing unmet medical needs across various disease areas.